Cas no 885272-86-6 (5-(4-Fluorophenyl)-1H-indazole)

5-(4-Fluorophenyl)-1H-indazole structure

885272-86-6 structure

Product Name:5-(4-Fluorophenyl)-1H-indazole

CAS No:885272-86-6

Molecular Formula:C₁₃H₉FN₂

Molecular Weight:212.222366094589

MDL:MFCD05663975

CID:710947

5-(4-Fluorophenyl)-1H-indazole Properties

Names and Identifiers

- 1H-Indazole,5-(4-fluorophenyl)-
- 5-(4-Fluoro-phenyl)-1H-indazole
- 5-(4-fluorophenyl)-1H-indazole
- 1H-Indazole,5-(4-fluorophenyl)
- 5-(4-Fluorophenyl)-1H-indazole (ACI)
- MDL： MFCD05663975
- InChIKey： HKAWBFIKAUENTE-UHFFFAOYSA-N
- Inchi： 1S/C13H9FN2/c14-12-4-1-9(2-5-12)10-3-6-13-11(7-10)8-15-16-13/h1-8H,(H,15,16)
- SMILES： FC1C=CC(C2C=C3C(NN=C3)=CC=2)=CC=1

Computed Properties

Exact Mass: 212.07500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Heavy Atom Count: 16
Complexity: 238
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Tautomer Count: 2
Surface Charge: 0

Experimental Properties

LogP: 3.36900
PSA: 28.68000

5-(4-Fluorophenyl)-1H-indazole Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB536834-100 mg	5-(4-Fluoro-phenyl)-1H-indazole	885272-86-6		100MG	€418.40	2023-04-14
Alichem	A269001152-1g	5-(4-Fluorophenyl)-1H-indazole	885272-86-6	95%	1g	$438.00	2023-08-31
Ambeed	A837845-1g	5-(4-Fluorophenyl)-1H-indazole	885272-86-6	97%	1g	$1202.0
Chemenu	CM150084-1g	5-(4-Fluoro-phenyl)-1H-indazole	885272-86-6	95%	1g	$507	2021-08-05
Crysdot LLC	CD11033338-1g	5-(4-Fluorophenyl)-1H-indazole	885272-86-6	95+%	1g	$542
eNovation Chemicals LLC	D968311-100mg	5-(4-Fluoro-phenyl)-1H-indazole	885272-86-6	97%	100mg	$300	2022-09-08
TRC	F792005-5mg	5-(4-Fluorophenyl)-1H-indazole	885272-86-6		5mg	$ 50.00	2022-06-02
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	45R0103-100mg	5-(4-Fluoro-phenyl)-1H-indazole	885272-86-6	97%	100mg	1797.85CNY
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1412037-50mg	5-(4-Fluoro-phenyl)-1H-indazole	885272-86-6	97%	50mg	￥1353.00

5-(4-Fluorophenyl)-1H-indazole Synthesis

Synthetic Circuit 1

53857-57-1

1765-93-1

885272-86-6

398-23-2

Reaction Conditions

1.1 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium bromide , Palladate(2-), bis[bis(1,1-dimethylethyl)phosphinito-κP]dichloro-, hydrogen (1:2… Solvents: Water ; 21 h, reflux

Reference

POPd/TBAB co-catalyzed Suzuki cross-coupling reaction of heteroaryl chlorides/bromides with 4-fluorophenylboronic acid in water

Li, Ben; Zhang, Zhiqiang, Journal of the Iranian Chemical Society, 2016, 13(4), 637-644

5-(4-Fluorophenyl)-1H-indazole Raw materials

5-(4-Fluorophenyl)-1H-indazole Preparation Products

5-(4-Fluorophenyl)-1H-indazole Related Literature

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Xin Li,Tian-Yu Yang,Min Lv,Ling-Yan Chen,Bang-Guo Wei Org. Biomol. Chem., 2022,20, 6571-6581
2. Inside front cover

Biomater. Sci., 2014,2, 2-2
3. A new supramolecular assembly obtained from the combination of silver(i) cations with a thiophosphorylated cavitand

Brigitte Bibal,Bernard Tinant,Jean-Paul Declercq,Jean-Pierre Dutasta Chem. Commun., 2002, 432-433
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Faraday Discuss., 2003,124, 453-455
5. First-principles study of lithium ion migration in lithium transition metal oxides with spinel structure

Mayumi Kaneko,Masataka Wakihara Phys. Chem. Chem. Phys., 2012,14, 13963-13970
6. Domain switching contribution to the ferroelectric, fatigue and piezoelectric properties of lead-free Bi0.5(Na0.85K0.15)0.5TiO3 films

Jieyu Chen,Zhehong Tang,Ruonan Tian,Yulong Bai,Shifeng Zhao,Hao Zhang RSC Adv., 2016,6, 33834-33842
7. Simple dissymmetrical and asymmetrical Tröger's bases: photophysical and structural characterization†

New J. Chem., 2020,44, 10973-10981
8. Thermoelectric properties of two-dimensional selenene and tellurene from group-VI elements†

Chensheng Lin,Wendan Cheng,Guoliang Chai,Hao Zhang Phys. Chem. Chem. Phys., 2018,20, 24250-24256
9. Back cover

Lab Chip, 2017,17, 2139-2140
10. Thermal Rearrangement of 3-Allyloxy-1,2-benzisothiazole 1,1-Dioxides: an Unusual Inversion of Products of Sigmatropic [3,3]-Shift to Give the [1,3]-Isomers

J. Chem. Res. (S), 1999, 704-705

885272-86-6 (5-(4-Fluorophenyl)-1H-indazole) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:885272-86-6)5-(4-Fluorophenyl)-1H-indazole

Purity:99%

Quantity:1g

Price($):1082.0